Cas no 1224101-97-6 (3-methyl-1-{4H,5H,6H,7H-thieno3,2-cpyridine-5-carbonyl}-1H-imidazol-3-ium iodide)

• Product Name: 3-methyl-1-{4H,5H,6H,7H-thieno3,2-cpyridine-5-carbonyl}-1H-imidazol-3-ium iodide
• CAS No: 1224101-97-6
• MF: C₁₂H₁₄IN₃OS
• MW: 375.228533267975
• MDL: MFCD11099754
• CID: 5187116
• Update Time: 2025-10-31

3-methyl-1-{4H,5H,6H,7H-thieno3,2-cpyridine-5-carbonyl}-1H-imidazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}-1H-imidazol-3-ium iodide
• 3-(6,7-Dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)-1-methyl-3H-imidazol-1-ium iodide
• 3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}-1H-imidazol-3-iumiodide
• 6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl-(3-methylimidazol-3-ium-1-yl)methanone;iodide
• 3-methyl-1-{4H,5H,6H,7H-thieno3,2-cpyridine-5-carbonyl}-1H-imidazol-3-ium iodide

• MDL： MFCD11099754
• Inchi： 1S/C12H14N3OS.HI/c1-13-5-6-15(9-13)12(16)14-4-2-11-10(8-14)3-7-17-11;/h3,5-7,9H,2,4,8H2,1H3;1H/q+1;/p-1
• InChI Key： NAAHVTTXTOHDSU-UHFFFAOYSA-M
• SMILES： [I-].S1C=CC2=C1CCN(C(N1C=C[N+](C)=C1)=O)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 312
• Topological Polar Surface Area: 57.4

Additional information on 3-methyl-1-{4H,5H,6H,7H-thieno3,2-cpyridine-5-carbonyl}-1H-imidazol-3-ium iodide

Introduction to 3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}-1H-imidazol-3-ium iodide (CAS No: 1224101-97-6)

3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}-1H-imidazol-3-ium iodide, identified by the CAS number 1224101-97-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a fused thienopyridine core appended with an imidazole moiety. The unique arrangement of these heterocyclic systems imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}-1H-imidazol-3-ium iodide encompasses a thiophene ring fused with a pyridine ring at the 3-position, which is further functionalized with a carbonyl group at the 5-position of the thienopyridine moiety. This carbonyl group is connected to an imidazole ring through a nitrogen atom at the 1-position of the imidazole. The presence of the iodide counterion enhances the solubility and stability of the compound in aqueous solutions, facilitating its use in various biochemical assays and in vitro studies.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The thieno[3,2-c]pyridine scaffold is particularly noteworthy as it has been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this scaffold have shown promising results in inhibiting specific enzymes involved in cancer cell proliferation and survival. The incorporation of an imidazole ring into this structure further expands its pharmacological profile by introducing additional binding sites for biological targets.

The carbonyl group in 3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}-1H-imidazol-3-ium iodide serves as a key functional moiety that can participate in hydrogen bonding interactions with biological receptors. This feature is particularly relevant in drug design, as hydrogen bonding plays a crucial role in determining the binding affinity and specificity of small molecule drugs to their target proteins. Additionally, the iodide counterion not only influences the physical properties of the compound but also provides a handle for further chemical modifications or derivatization.

Recent studies have highlighted the potential of thieno[3,2-c]pyridine derivatives as scaffolds for developing novel therapeutic agents. For example, researchers have demonstrated that certain analogs of this scaffold can modulate signaling pathways associated with neurodegenerative diseases by interacting with specific receptor proteins. The imidazole ring in 3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}-1H-imidazol-3-ium iodide has also been shown to enhance binding interactions with certain enzymes and receptors due to its ability to form stable coordination complexes.

The synthesis of 3-methyl-1-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}-1H-imidazol-3-ium iodide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thienopyridine core followed by functionalization at the 5-position with a carbonyl group. Subsequent condensation reactions are then employed to attach the imidazole ring to the carbonyl group. The final step involves quaternization followed by salt formation with iodide to yield the desired product.

The pharmacological evaluation of 1224101-97-6 has revealed several interesting properties that make it a valuable tool for research purposes. In vitro studies have shown that this compound exhibits moderate activity against certain bacterial strains by interfering with essential metabolic pathways. Additionally, preliminary experiments suggest that it may have inhibitory effects on specific enzymes involved in cancer cell proliferation. These findings underscore the potential of this compound as a lead molecule for further development into novel therapeutic agents.

The structural features of 1224101-97-6, particularly its heterocyclic nature and functional groups such as the carbonyl and imidazole moieties, contribute to its versatility as a pharmacophore. These features allow for selective interactions with biological targets while minimizing off-target effects. Furthermore,the presence of an iodide counterion enhances its solubility and bioavailability, making it more suitable for use in biological assays and preclinical studies.

Future research directions involving 1224101-97-6 may focus on optimizing its chemical structure to improve its pharmacological properties further. This could involve modifying substituents on the thienopyridine or imidazole rings to enhance binding affinity or exploring alternative synthetic routes to improve yield and scalability. Additionally,investigating its mechanism of action will be crucial for understanding how it interacts with biological targetsand how these interactions lead to therapeutic effects.

In conclusion,1224101-97-6 (CAS No: 1224101-97) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features,combined with promising preliminary results, make it a valuable candidate for further exploration in drug discovery efforts aimed at developing new treatments for various diseases.